Cas no 1980086-71-2 (4,4,5,5,5-Pentafluoropentyl propyl carbonate)

• Product Name: 4,4,5,5,5-Pentafluoropentyl propyl carbonate
• CAS No: 1980086-71-2
• MF: C₉H₁₃F₅O₃
• MW: 264.189740896225
• CID: 4632644
• Update Time: 2025-05-20

4,4,5,5,5-Pentafluoropentyl propyl carbonate Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-Pentafluoropentyl propyl carbonate
• Carbonic acid, 4,4,5,5,5-pentafluoropentyl propyl ester

• Inchi： 1S/C9H13F5O3/c1-2-5-16-7(15)17-6-3-4-8(10,11)9(12,13)14/h2-6H2,1H3
• InChI Key： YZVKBDNIZKGKMC-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)OCCCC(F)(F)C(F)(F)F

Additional information on 4,4,5,5,5-Pentafluoropentyl propyl carbonate

4,4,5,5,5-Pentafluoropentyl Propyl Carbonate: A Comprehensive Overview

4,4,5,5,5-Pentafluoropentyl propyl carbonate, identified by the CAS number 1980086-71-2, is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its pentfluorinated pentyl group attached to a propyl carbonate moiety, making it a versatile molecule with diverse functional groups that can be exploited for numerous purposes.

The synthesis of 4,4,5,5,5-pentafluoropentyl propyl carbonate involves advanced fluorination techniques and precise chemical engineering to ensure the desired stereochemistry and purity. Recent advancements in fluorination methods have enabled the efficient production of this compound with high yields and minimal by-products. Researchers have also explored the use of transition metal catalysts to optimize the reaction conditions further.

In terms of applications, 4,4,5,5,5-pentafluoropentyl propyl carbonate has shown promise in the field of materials science. Its high thermal stability and excellent dielectric properties make it an ideal candidate for use in advanced electronic materials such as capacitors and high-frequency circuits. Additionally, its unique chemical structure allows for potential applications in drug delivery systems due to its ability to enhance drug solubility and bioavailability.

Recent studies have also highlighted the role of 4,4,5,5,5-pentafluoropentyl propyl carbonate in polymer chemistry. The compound has been used as a building block for synthesizing novel fluoropolymers with improved mechanical and thermal properties. These polymers have potential applications in aerospace and automotive industries where lightweight yet durable materials are highly sought after.

The environmental impact of 4,4,5,5,5-pentafluoropentyl propyl carbonate has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity and biodegradability under specific conditions. This makes it a more eco-friendly alternative to traditional organic compounds used in similar applications.

In conclusion, 4,4,5,5,Pentafluoropentyl propyl carbonate (CAS No. 1980086-71-2) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical properties and recent advancements in synthesis techniques have positioned it as a valuable asset in modern chemistry research.